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Compound of Interest

Compound Name: 2,7-Dinitrofluorene

Cat. No.: B108060

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and
disposal of 2,7-Dinitrofluorene. Adherence to these procedures is essential for ensuring
personnel safety and regulatory compliance in a laboratory setting.

Hazard Identification and Safety Data

2,7-Dinitrofluorene is a chemical compound that requires careful handling due to its potential
health risks. It is classified as a suspected carcinogen and can cause irritation.[1][2] The
following tables summarize its key identifiers and physical and chemical properties.

Table 1: Chemical Identification

Identifier Value

IUPAC Name 2,7-dinitro-9H-fluorene[1]
CAS Number 5405-53-8[1]

Molecular Formula C13H8N204[1]
Molecular Weight 256.21 g/mol [1]
Appearance Yellow powder[1][2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b108060?utm_src=pdf-interest
https://www.benchchem.com/product/b108060?utm_src=pdf-body
https://www.benchchem.com/product/b108060?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dinitrofluorene
https://www.haz-map.com/Agents/9964
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dinitrofluorene
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dinitrofluorene
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dinitrofluorene
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dinitrofluorene
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dinitrofluorene
https://www.haz-map.com/Agents/9964
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Table 2: Physical and Chemical Properties

Property Value

Melting Point -93 °C[3]

Boiling Point 110.6 °C[3]

Flash Point 40 °F (4 °C) (closed cup)[3]

Water Solubility

Insoluble in water

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure to 2,7-

Dinitrofluorene. The following equipment is mandatory for all personnel handling this

compound.

Table 3: Required Personal Protective Equipment

Protection Type Specific Equipment Standard

Dust mask type N95 (US) or

Respiratory Protection )
equivalent

NIOSH approved

Safety glasses with side-

Eye Protection

ANSI Z87.1

shields or goggles

Chemical-resistant gloves

Hand Protection

EN 374

(e.g., Nitrile)
Body Protection Laboratory coat, long-sleeved
Foot Protection Closed-toe shoes

For large-scale operations or in situations with a higher risk of aerosolization, a higher level of

respiratory protection, such as a powered air-purifying respirator (PAPR), should be

considered.
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Standard Operating Procedure for Laboratory Use

The following workflow outlines the standard procedure for the safe handling of 2,7-
Dinitrofluorene in a laboratory environment.
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Standard Operating Procedure for 2,7-Dinitrofluorene Use

Preparation

Don appropriate PPE

:

Prepare and decontaminate workspace

:

Weigh 2,7-Dinitrofluorene in a fume hood

Experimentation

Conduct experiment in a designated area

:

Continuously monitor for spills or exposure

Post-Experiment

Decontaminate all tools and equipment

:

Segregate and dispose of waste properly

:

Clean and decontaminate the workspace

:

Remove PPE in the correct order

:

Wash hands thoroughly
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Chemical Spill Workflow for 2,7-Dinitrofluorene

Evacuate immediate area

i

Alert supervisor and safety officer

i

Don appropriate spill response PPE

i

Contain the spill with absorbent material

i

Carefully collect contaminated material

i

Decontaminate the spill area

i

Dispose of all waste as hazardous

i

Complete a spill report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-7-dinitrofluorene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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